Cas no 88345-52-2 (Benzoic acid, 4-(aminosulfonyl)-3-chloro-2-nitro-, propyl ester)

• Product Name: Benzoic acid, 4-(aminosulfonyl)-3-chloro-2-nitro-, propyl ester
• CAS No: 88345-52-2
• MF: C₁₀H₁₁ClN₂O₆S
• MW: 322.722140550613
• CID: 636280
• PubChem ID: 13307088
• Update Time: 2025-04-19

Benzoic acid, 4-(aminosulfonyl)-3-chloro-2-nitro-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminosulfonyl)-3-chloro-2-nitro-, propyl ester
• propyl 3-chloro-2-nitro-4-sulfamoylbenzoate
• DTXSID30536084
• 88345-52-2

• Inchi： 1S/C10H11ClN2O6S/c1-2-5-19-10(14)6-3-4-7(20(12,17)18)8(11)9(6)13(15)16/h3-4H,2,5H2,1H3,(H2,12,17,18)
• InChI Key： VSWICNUMOWJIBI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OCCC)C=CC=1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 322.0026349g/mol
• Monoisotopic Mass: 322.0026349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 141Ų